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Compound of Interest

Compound Name: 5-Bromo-3-pyridylacetic acid

Cat. No.: B1363985

Technical Support Center: 5-Bromo-3-
pyridylacetic Acid

Welcome to the Technical Support Center for 5-Bromo-3-pyridylacetic acid. This guide is
designed for researchers, scientists, and drug development professionals to provide in-depth
technical information, safe handling procedures, and troubleshooting advice for experiments
involving this versatile chemical intermediate. As a Senior Application Scientist, my goal is to
combine technical accuracy with practical, field-tested insights to ensure the success and
safety of your research.

Frequently Asked Questions (FAQS)

This section addresses common questions regarding the handling, storage, and properties of
5-Bromo-3-pyridylacetic acid.

Q1: What are the primary hazards associated with 5-Bromo-3-pyridylacetic acid?

Al: 5-Bromo-3-pyridylacetic acid is classified as an irritant. The primary hazards include
causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4] It is
crucial to handle this compound with appropriate personal protective equipment (PPE) to avoid
direct contact.

Q2: What are the recommended storage conditions for 5-Bromo-3-pyridylacetic acid?
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A2: To ensure its stability, 5-Bromo-3-pyridylacetic acid should be stored in a tightly closed
container in a dry, cool, and well-ventilated area.[1][5] Some suppliers recommend refrigeration
at 2-8°C for long-term storage.[5] It should be stored away from incompatible materials such as
strong oxidizing agents.[3]

Q3: What is the solubility of 5-Bromo-3-pyridylacetic acid?

A3: 5-Bromo-3-pyridylacetic acid is soluble in water and other polar solvents like alcohols.[5]
[6] One source indicates a water solubility of 15 g/L at 25°C.[7] This solubility is attributed to the
presence of the carboxylic acid group.

Q4: What are the key chemical properties of 5-Bromo-3-pyridylacetic acid?

A4: Below is a table summarizing the key chemical properties of 5-Bromo-3-pyridylacetic

acid.
Property Value Reference(s)
CAS Number 39891-12-8 [4][5][6]
Molecular Formula C7HeBrNO2 [6]
Molecular Weight 216.03 g/mol [6]

White to off-white or pale
Appearance _ [6]
brown solid/powder

pKa 3.86 £ 0.10 (Predicted) [5]

Q5: Is 5-Bromo-3-pyridylacetic acid stable under normal laboratory conditions?

A5: Yes, 5-Bromo-3-pyridylacetic acid is stable under normal, recommended storage
conditions.[1] However, like other pyridylacetic acids, it may be susceptible to decarboxylation
under certain reaction conditions, particularly at elevated temperatures.[8][9][10]

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to proper safety protocols is paramount when working with any chemical. The
following diagram and table outline the necessary PPE and a general safe handling workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1363985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

